![molecular formula C15H19N5O B2591599 N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide CAS No. 2320456-82-2](/img/structure/B2591599.png)
N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide is a chemical compound that belongs to the class of azetidine-1-carboxamides. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of various enzymes and proteins involved in inflammation, cancer, and fungal infections.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and proteins involved in inflammation and cancer. It has also been found to exhibit antifungal activity by inhibiting the growth of fungal cells.
Advantages and Limitations for Lab Experiments
N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been extensively studied for its potential applications in scientific research. However, there are also some limitations to its use in lab experiments. It may exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide. One potential direction is the study of its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of its potential applications in the treatment of fungal infections. Further studies are also needed to fully understand its mechanism of action and to identify any potential side effects or limitations to its use in scientific research.
Synthesis Methods
The synthesis of N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide involves the reaction of 3,4-dimethylbenzylamine with propargyl alcohol to produce 3,4-dimethylphenylpropargylamine. This intermediate is then reacted with azide ion to produce the corresponding triazole compound. The final step involves the reaction of the triazole compound with azetidine-1-carboxylic acid to produce this compound.
Scientific Research Applications
N-(3,4-Dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anticancer, and antifungal activities. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-3-(triazol-1-ylmethyl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O/c1-11-3-4-14(7-12(11)2)17-15(21)19-8-13(9-19)10-20-6-5-16-18-20/h3-7,13H,8-10H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXKNYLZRKGJYDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CC(C2)CN3C=CN=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.